Cas no 2228160-50-5 (2-(3-fluoropyridin-4-yl)propanal)

• Product Name: 2-(3-fluoropyridin-4-yl)propanal
• CAS No: 2228160-50-5
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 6000095
• PubChem ID: 165880783
• Update Time: 2025-10-25

2-(3-fluoropyridin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropyridin-4-yl)propanal
• 2228160-50-5
• EN300-1817114

• Inchi： 1S/C8H8FNO/c1-6(5-11)7-2-3-10-4-8(7)9/h2-6H,1H3
• InChI Key： ODCCPWVUNFJGQT-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(C=O)C

Computed Properties

• Exact Mass: 153.058992041g/mol
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30Ų

Additional information on 2-(3-fluoropyridin-4-yl)propanal

Introduction to 2-(3-fluoropyridin-4-yl)propanal (CAS No: 2228160-50-5)

2-(3-fluoropyridin-4-yl)propanal, identified by the Chemical Abstracts Service Number (CAS No) 2228160-50-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a propanal moiety linked to a 3-fluoropyridine ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of both fluorine and pyridine functionalities enhances its potential as a building block for drug discovery programs, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways.

The fluoropyridine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate receptor binding affinity and metabolic stability. The introduction of fluorine at the 3-position of the pyridine ring further fine-tunes these properties, often leading to improved pharmacokinetic profiles. In contrast, the propanal group provides a reactive aldehyde functionality, which can be readily incorporated into larger molecular frameworks through condensation reactions with amines or hydrazines. This dual functionality makes 2-(3-fluoropyridin-4-yl)propanal a versatile precursor for constructing heterocyclic compounds with potential therapeutic applications.

Recent advancements in computational chemistry and machine learning have enabled more efficient virtual screening of novel compounds. The structural features of 2-(3-fluoropyridin-4-yl)propanal, particularly its fluorinated pyridine core, align well with known druggable targets. Studies have demonstrated that fluorinated pyridines can enhance binding interactions by improving lipophilicity and reducing polar surface area, thereby increasing drug-like properties. Furthermore, the aldehyde group serves as a handle for further derivatization, allowing chemists to explore diverse chemical space rapidly.

In the context of contemporary drug discovery, 2-(3-fluoropyridin-4-yl)propanal has been explored in several research avenues. For instance, its derivatives have been investigated as potential kinase inhibitors due to the ability of fluoropyridines to mimic aromatic hydrogens in protein binding pockets. Additionally, the compound’s aldehyde functionality has been leveraged in the synthesis of Schiff bases and other metal-chelating ligands, which are relevant in anticancer and antimicrobial applications. The growing interest in fluorinated heterocycles underscores their importance as key components in next-generation therapeutics.

The synthesis of 2-(3-fluoropyridin-4-yl)propanal typically involves multi-step organic transformations starting from commercially available precursors such as 4-bromonicotinic acid or 3-fluoroacetaldehyde. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, have been employed to construct the desired fluoropyridine core efficiently. These modern approaches not only improve yields but also minimize waste, aligning with green chemistry principles.

From a biological perspective, the fluoropyridin-4-yl moiety in 2-(3-fluoropyridin-4-yl)propanal has been associated with enhanced bioavailability and reduced susceptibility to metabolic degradation. This property is particularly advantageous in designing drugs that require prolonged circulation times or targeted delivery systems. Preliminary pharmacological studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for treating chronic diseases such as arthritis or neurodegenerative disorders.

The role of computational modeling in optimizing derivatives of 2-(3-fluoropyridin-4-yl)propanal cannot be overstated. Molecular docking simulations have been used to predict binding affinities and identify optimal substituents for improving drug efficacy. For example, modifications at the aldehyde group or the fluorine substituent can significantly alter receptor interactions without compromising overall structure integrity. Such high-throughput virtual screening techniques accelerate the hit-to-lead conversion process, reducing both time and cost associated with traditional trial-and-error methods.

The growing body of literature on fluorinated pyridines highlights their broad applicability across multiple therapeutic domains. Researchers have reported successful applications in antiviral agents, where fluorine atoms enhance viral protease inhibition; antifungal medications; and even photodynamic therapy agents. The adaptability of 2-(3-fluoropyridin-4-yl)propanal as a scaffold underscores its potential not only as an intermediate but also as an end-product in its own right.

In conclusion,2-(3-fluoropyridin-4-yl)propanal (CAS No: 2228160-50-5) represents a promising compound in pharmaceutical research due to its unique structural features and functional versatility. Its combination of a bioactive fluorinated pyridine core with a reactive aldehyde group positions it as an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As computational methods continue to evolve and synthetic techniques become more sophisticated,2-(3-fluoropyridin-4-yl)propanal is poised to play an increasingly significant role in addressing unmet medical needs through innovative drug design strategies.